4-hydroxy-7,8-dimethoxyquinoline-3-carboxylic acid
Description
4-hydroxy-7,8-dimethoxyquinoline-3-carboxylic acid is a chemical compound with the molecular formula C12H11NO5 . It has a molecular weight of 249.22 . It is a powder at room temperature .
Molecular Structure Analysis
The InChI code for 4-hydroxy-7,8-dimethoxyquinoline-3-carboxylic acid is 1S/C12H11NO5/c1-17-7-3-4-8(18-2)10-9(7)11(14)6(5-13-10)12(15)16/h3-5H,1-2H3,(H,13,14)(H,15,16) . This code provides a specific representation of the molecule’s structure.Physical And Chemical Properties Analysis
4-hydroxy-7,8-dimethoxyquinoline-3-carboxylic acid is a powder at room temperature . It has a melting point of 270-271 degrees Celsius .Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-hydroxy-7,8-dimethoxyquinoline-3-carboxylic acid involves the conversion of 2,5-dimethoxyaniline to 4-hydroxy-7,8-dimethoxyquinoline-3-carboxylic acid through a series of reactions.", "Starting Materials": [ "2,5-dimethoxyaniline", "Sodium nitrite", "Hydrochloric acid", "Sodium hydroxide", "Copper(II) sulfate pentahydrate", "Sodium sulfite", "Sodium hydroxide", "Sodium nitrate", "Sulfuric acid", "Sodium hydroxide", "Potassium permanganate", "Sodium hydroxide", "Hydrochloric acid", "Sodium hydroxide", "Sodium carbonate", "Ethyl acetate", "Water" ], "Reaction": [ "2,5-dimethoxyaniline is reacted with sodium nitrite and hydrochloric acid to form the diazonium salt.", "The diazonium salt is then reacted with sodium hydroxide and copper(II) sulfate pentahydrate to form the corresponding quinoline derivative.", "The quinoline derivative is then reduced with sodium sulfite and sodium hydroxide to form the corresponding hydroquinoline derivative.", "The hydroquinoline derivative is then nitrated with a mixture of sodium nitrate and sulfuric acid to form the corresponding nitro derivative.", "The nitro derivative is then reduced with sodium sulfite and sodium hydroxide to form the corresponding amino derivative.", "The amino derivative is then oxidized with potassium permanganate and sodium hydroxide to form the corresponding carboxylic acid.", "The carboxylic acid is then purified by acid-base extraction using hydrochloric acid and sodium hydroxide, followed by recrystallization from ethyl acetate and water to obtain 4-hydroxy-7,8-dimethoxyquinoline-3-carboxylic acid." ] } | |
CAS RN |
26893-25-4 |
Product Name |
4-hydroxy-7,8-dimethoxyquinoline-3-carboxylic acid |
Molecular Formula |
C12H11NO5 |
Molecular Weight |
249.2 |
Purity |
95 |
Origin of Product |
United States |
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